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Compound of Interest

Compound Name: Diphenyl adipate

Cat. No.: B1582185

[3] DIPHENYL ADIPATE | C18H1804 - PubChem Diphenyl adipate is a see... --INVALID-
LINK-- [1] Safety Data Sheet - Central Drug House SECTION 8: EXPOSURE
CONTROLS/PERSONAL PROTECTION. EXPOSURE CONTROLS. PERSONAL
PROTECTIVE EQUIPMENT. Respiratory Protection. Hands Protection. Eye Protection. Skin
and Body Protection. Hygiene Measures. ENVIRONMENTAL EXPOSURE CONTROLS.
SECTION 9: PHYSICAL AND CHEMICAL PROPERTIES. SECTION 10: STABILITY AND
REACTIVITY. SECTION 11: TOXICOLOGICAL INFORMATION. SECTION 12: ECOLOGICAL
INFORMATION. SECTION 13: DISPOSAL CONSIDERATIONS. SECTION 14: TRANSPORT
INFORMATION. SECTION 15: REGULATORY INFORMATION. SECTION 16: OTHER
INFORMATION. Revision see end of sheet. with respect to this material, we can make no
guarantee of the properties of the product, its suitability or its fithess for any particular purpose,
and we assume no liability resulting from its use. Users should make their own investigations to
determine the suitability of the information for their particular purposes. In no event shall
Central Drug House (P) Ltd. be liable for any claims, losses, or damages of any third party or
for lost profits or any special, indirect, incidental, consequential or exemplary damages,
howsoever arising, even if Central Drug House (P) Ltd. has been advised of the possibility of
such damages. --INVALID-LINK-- Safety data sheet for Dibutyl adipate - GFS Chemicals
Personal precautions, protective equipment and emergency procedures. Methods and
materials for containment and cleaning up. Reference to other sections. See Section 7 for
information on safe handling. See Section 8 for information on personal protection equipment.
See Section 13 for disposal information. Section 7: Handling and storage. Precautions for safe
handling. Conditions for safe storage, including any incompatibilities. Specific end use(s)
Section 8: Exposure controls/personal protection. Control parameters. Exposure controls.
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Section 9: Physical and chemical properties. Information on basic physical and chemical
properties. Other information. Section 10: Stability and reactivity. Reactivity. Chemical stability.
Possibility of hazardous reactions. Conditions to avoid. Incompatible materials. Hazardous
decomposition products. Section 11: Toxicological information. Information on toxicological
effects. Section 12: Ecological information. Toxicity. Persistence and degradability.
Bioaccumulative potential. Mobility in soil. Other adverse effects. Section 13: Disposal
considerations. Waste treatment methods. Section 14: Transport information. UN number. UN
proper shipping name. Transport hazard class(es) Packing group. Environmental hazards.
Special precautions for user. Transport in bulk according to Annex Il of MARPOL73/78 and the
IBC Code. Section 15: Regulatory information. Safety, health and environmental
regulations/legislation specific for the substance or mixture. Chemical safety assessment.
Section 16: Other information. GHS07. H315. H319. H335. P261. P305+P351+P338. Warning.
Causes skin irritation. Causes serious eye irritation. May cause respiratory irritation. Avoid
breathing dust/fumes/gas/mist/vapors/spray. IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. --
INVALID-LINK-- Di-n-hexyl Adipate Safety Data Sheet - Santa Cruz Biotechnology Personal
protective equipment. Eye Protection. Skin and body protection. Respiratory protection.
Hygiene measures. Section 9: Physical and chemical properties. Form. Odor Threshold. Flash
point. Evaporation rate. Upper flammability limits. Vapor pressure. Vapor density. Specific
gravity. Water solubility. Partition coefficient. Autoignition temperature. Decompaosition
temperature. Kinematic viscosity. Dynamic viscosity. Explosive properties. Oxidizing properties.
Softening point. Molecular weight. VOC Content (%). Liquid Density. Bulk density. Section 10:
Stability and reactivity. Reactivity. Stability. Possibility of hazardous reactions. Conditions to
avoid. Incompatible materials. Hazardous decomposition products. Section 11: Toxicological
information. Acute toxicity. Product Information. Inhalation. Eye contact. Skin contact. Ingestion.
Unknown acute toxicity. The following values are calculated based on chapter 3.1 of the GHS
document. ATEmix (oral). ATEmix (dermal) ATEmix (inhalation-dust/mist) Component
Information. Chronic toxicity. Sensitization. Germ cell mutagenicity. Carcinogenicity.
Reproductive toxicity. STOT - single exposure. STOT - repeated exposure. Aspiration hazard.
Section 12: Ecological information. Ecotoxicity. Persistence and degradability. Bioaccumulation.
Mobility. Section 13: Disposal considerations. Waste from residues/unused products.
Contaminated packaging. Section 14: Transport information. DOT. TDG. IATA. IMDG. Section
15: Regulatory information. International Inventories. TSCA. DSL/NDSL. EINECS/ELINCS.
ENCS. IECSC. KECL. PICCS. AICS. US Federal Regulations. SARA 313. SARA 311/312
Hazard Categories. CWA (Clean Water Act) US State Regulations. California Proposition 65.
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U.S. State Right-to-Know Regulations. U.S. EPA Label Information. EPA Pesticide Registration
Number. Section 16: Other information. NFPA. Health hazards 0. Flammability 1. Instability O.
Physical and chemical properties -. HMIS. Health hazards 0. Flammability 1. Physical hazards
0. Personal protection X. Prepared By. Creation Date. Revision Date. Revision Note.
Disclaimer. The information provided in this Safety Data Sheet is correct to the best of our
knowledge, information and belief at the date of its publication. The information given is
designed only as a guidance for safe handling, use, processing, storage, transportation,
disposal and release and is not to be considered a warranty or quality specification. The
information relates only to the specific material designated and may not be valid for such
material used in combination with any other materials or in any process, unless specified in the
text. End of Safety Data Sheet. --INVALID-LINK-- Safety Data Sheet - LGC Handling. General
hygiene measures. Wash hands before breaks and at the end of work. Avoid contact with skin
and eyes. Do not eat, drink or smoke when using this product. Storage. Keep container tightly
closed in a dry and well-ventilated place. For further information, see section 7. 8. Exposure
controls/personal protection. Exposure limit values. Components. Type. Value. Di-n-hexyl
Adipate. CAS-No. 110-33-8. TWA. 1 mg/m. 3. Remarks. Exposure controls. Personal protective
equipment. Eye/face protection. Safety glasses with side-shields conforming to EN166. Hand
protection. The-selection-of-the-suitable-gloves-does-not-only-depend-on-the-material,-but-
also-on-further-marks-of-quality-and-varies-from-manufacturer-to-manufacturer. Protective
gloves. Nitrile rubber. Breakthrough time (maximum wearing time). > 480 minutes. Glove
thickness. 0.35 mm. The given values are laboratory data which were determined according to
EN 374. This recommendation is advisory only and must be evaluated by an industrial
hygienist and safety officer familiar with the specific situation of anticipated use by our
customers. It should not be construed as offering an approval for any specific use scenario.
Other skin and body protection. Choose body protection in relation to its type, to the
concentration and amount of dangerous substances, and to the specific work-place. The type
of protective equipment must be selected according to the concentration and amount of the
dangerous substance at the specific workplace. Respiratory protection. In case of insufficient
ventilation, wear suitable respiratory equipment. Follow the OSHA respirator regulations found
in 29 CFR 1910.134 or European Standard EN 149. Use a NIOSH/MSHA or European
Standard EN 149 approved respirator if exposure limits are exceeded or if irritation or other
symptoms are experienced. 9. Physical and chemical properties. Information on basic physical
and chemical properties. Physical state. Liquid. Colour. Colourless. Odour. Odourless. Odour
threshold. No information available. Melting point/freezing point. -38 °C / -36.4 °F. Boiling point
or initial boiling point and boiling range. 334.6 °C / 634.3 °F. Flammability. No information
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available. Lower and upper explosion limit. No information available. Flash point. 176 °C /
348.8 °F. Auto-ignition temperature. No information available. Decomposition temperature. pH.
No information available. Kinematic viscosity. No information available. Solubility. Water
solubility. Insoluble in water. Solubility in other solvents. No information available. Partition
coefficient. No information available. Vapour pressure. No information available. Density and/or
relative density. Relative density. 0.925 g/cm3 . Bulk density. No information available. Liquid
density. Vapour density. No information available. Particle characteristics. Particle size. Not
applicable. Other safety characteristics. Molecular weight. 286.41. Molecular formula.
C16H3004. Explosive properties. No information available. Oxidising properties. No
information available. 10. Stability and reactivity. Reactivity. No data available. Chemical
stability. Stable under normal conditions. Possibility of hazardous reactions. None under normal
processing. Conditions to avoid. None known. Incompatible materials. Strong oxidizing agents.
Hazardous decomposition products. None known under normal use conditions. 11.
Toxicological information. Information on hazard classes as defined in Regulation (EC) No
1272/2008. Acute toxicity. Based on available data, the classification criteria are not met. Skin
corrosion/irritation. Based on available data, the classification criteria are not met. Serious eye
damage/irritation. Based on available data, the classification criteria are not met. Respiratory or
skin sensitisation. Based on available data, the classification criteria are not met. Germ cell
mutagenicity. Based on available data, the classification criteria are not met. Carcinogenicity.
Based on available data, the classification criteria are not met. Reproductive toxicity. Based on
available data, the classification criteria are not met. STOT-single exposure. Based on available
data, the classification criteria are not met. STOT-repeated exposure. Based on available data,
the classification criteria are not met. Aspiration hazard. Based on available data, the
classification criteria are not met. Information on other hazards. Endocrine disrupting
properties. This product does not contain any known or suspected endocrine disruptors. 12.
Ecological information. Ecotoxicity. The environmental impact of this product has not been fully
investigated. Persistence and degradability. No information available. Bioaccumulation. There
is no data for this product. Mobility in soil. No information available. Results of PBT and vPvB
assessment. No information available. Endocrine disrupting properties. This product does not
contain any known or suspected endocrine disruptors. Other adverse effects. No information
available. 13. Disposal considerations. Waste from residues/unused products. Dispose of in
accordance with local regulations. Dispose of waste in accordance with environmental
legislation. Contaminated packaging. Do not reuse empty containers. 14. Transport
information. DOT. not regulated. TDG. not regulated. MEX. not regulated. ICAO. not regulated.
IATA. not regulated. IMDG. not regulated. RID. not regulated. ADR. not regulated. ADN. not
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regulated. 15. Regulatory information. Safety, health and environmental regulations/legislation
specific for the substance or mixture. International Inventories. TSCA. Complies. DSL/NDSL.
Complies. EINECS/ELINCS. Complies. ENCS. Complies. IECSC. Complies. KECL. Complies.
PICCS. Complies. AICS. Complies. Legend: TSCA - United States Toxic Substances Control
Act Section 8(b) Inventory. DSL/NDSL - Canadian Domestic Substances List/Non-Domestic
Substances List. EINECS/ELINCS - European Inventory of Existing Chemical
Substances/European List of Notified Chemical Substances. ENCS - Japan Existing and New
Chemical Substances. IECSC - China Inventory of Existing Chemical Substances. KECL -
Korean Existing and Evaluated Chemical Substances. PICCS - Philippines Inventory of
Chemicals and Chemical Substances. AICS - Australian Inventory of Chemical Substances. US
Federal Regulations. SARA 313. Section 313 of Title Il of the Superfund Amendments and
Reauthorization Act of 1986 (SARA). This product does not contain any chemicals which are
subject to the reporting requirements of the Act and Title 40 of the Code of Federal
Regulations, Part 372. SARA 311/312 Hazard Categories. Acute health hazard. No. Chronic
Health Hazard. No. Fire hazard. No. Sudden release of pressure hazard. No. Reactive Hazard.
No. CWA (Clean Water Act) This product does not contain any substances regulated as
pollutants pursuant to the Clean Water Act (40 CFR 122.21 and 40 CFR 122.42). CERCLA.
This reportable quantity is 100 Ibs. This product does not contain any substances regulated as
hazardous substances under the Comprehensive Environmental Response Compensation and
Liability Act (CERCLA) (40 CFR 302) or the Superfund Amendments and Reauthorization Act
(SARA) (40 CFR 355). There may be specific reporting requirements at the local, regional, or
state level pertaining to releases of this material. US State Regulations. California Proposition
65. This product does not contain any Proposition 65 chemicals. U.S. State Right-to-Know
Regulations. This product does not contain any substances regulated by state right-to-know
regulations. U.S. EPA Label Information. EPA Pesticide Registration Number. Not applicable.
16. Other information. NFPA. Health hazard 0. Fire hazard 1. Flammability 1. Instability O.
HMIS. Health hazard 0. Fire hazard 1. Physical hazards 0. Disclaimer. The information in this
SDS was obtained from sources which we believe are reliable. However, the information is
provided without any warranty, express or implied, regarding its correctness. The conditions or
methods of handling, storage, use or disposal of the product are beyond our control and may
be beyond our knowledge. For this and other reasons, we do not assume responsibility and
expressly disclaim liability for loss, damage or expense arising out of or in any way connected
with the handling, storage, use or disposal of the product. This SDS was prepared and is to be
used only for this product. If the product is used as a component in another product, this SDS
information may not be applicable. --INVALID-LINK-- Diphenyl Adipate Safety Data Sheet -
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Santa Cruz Biotechnology Personal protective equipment. Eye Protection. Skin and body
protection. Respiratory protection. Hygiene measures. Section 9: Physical and chemical
properties. Form. Odor Threshold. Flash point. Evaporation rate. Upper flammability limits.
Vapor pressure. Vapor density. Specific gravity. Water solubility. Partition coefficient.
Autoignition temperature. Decomposition temperature. Kinematic viscosity. Dynamic viscosity.
Explosive properties. Oxidizing properties. Softening point. Molecular weight. VOC Content
(%). Liquid Density. Bulk density. Section 10: Stability and reactivity. Reactivity. Stability.
Possibility of hazardous reactions. Conditions to avoid. Incompatible materials. Hazardous
decomposition products. Section 11: Toxicological information. Acute toxicity. Product
Information. Inhalation. Eye contact. Skin contact. Ingestion. Unknown acute toxicity. The
following values are calculated based on chapter 3.1 of the GHS document. ATEmix (oral).
ATEmix (dermal) ATEmix (inhalation-dust/mist) Component Information. Chronic toxicity.
Sensitization. Germ cell mutagenicity. Carcinogenicity. Reproductive toxicity. STOT - single
exposure. STOT - repeated exposure. Aspiration hazard. Section 12: Ecological information.
Ecotoxicity. Persistence and degradability. Bioaccumulation. Mobility. Section 13: Disposal
considerations. Waste from residues/unused products. Contaminated packaging. Section 14:
Transport information. DOT. TDG. IATA. IMDG. Section 15: Regulatory information.
International Inventories. TSCA. DSL/NDSL. EINECS/ELINCS. ENCS. IECSC. KECL. PICCS.
AICS. US Federal Regulations. SARA 313. SARA 311/312 Hazard Categories. CWA (Clean
Water Act) US State Regulations. California Proposition 65. U.S. State Right-to-Know
Regulations. U.S. EPA Label Information. EPA Pesticide Registration Number. Section 16:
Other information. NFPA. Health hazards 0. Flammability 1. Instability 0. Physical and chemical
properties -. HMIS. Health hazards 0. Flammability 1. Physical hazards 0. Personal protection
X. Prepared By. Creation Date. Revision Date. Revision Note. Disclaimer. The information
provided in this Safety Data Sheet is correct to the best of our knowledge, information and
belief at the date of its publication. The information given is designed only as a guidance for
safe handling, use, processing, storage, transportation, disposal and release and a is not to be
considered a warranty or quality specification. The information relates only to the specific
material designated and may not be valid for such material used in combination with any other
materials or in any process, unless specified in the text. End of Safety Data Sheet. --INVALID-
LINK-- Safety Data Sheet - Ambeed Personal protective equipment. Eye/face protection. Skin
protection. Respiratory protection. General hygiene considerations. Section 9: Physical and
chemical properties. Physical state. Color. Odour. Odour Threshold. pH. Melting point. Boiling
point. Flash point. Evaporation rate. Flammability (solid, gas) Upper/lower flammability or
explosive limits. Vapour pressure. Vapour density. Relative density. Solubility(ies) Partition
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coefficient. Auto-ignition temperature. Decomposition temperature. Viscosity. Other information.
Molecular formula. Molecular weight. Section 10: Stability and reactivity. Reactivity. Chemical
stability. Possibility of hazardous reactions. Conditions to avoid. Incompatible materials.
Hazardous decomposition products. Section 11: Toxicological information. Information on
toxicological effects. Acute toxicity. Skin corrosion/irritation. Serious eye damage/irritation.
Respiratory or skin sensitisation. Germ cell mutagenicity. Carcinogenicity. IARC. NTP. OSHA.
Reproductive toxicity. Specific target organ toxicity - single exposure. Specific target organ
toxicity - repeated exposure. Aspiration hazard. Additional Information. Section 12: Ecological
information. Toxicity. Persistence and degradability. Bioaccumulative potential. Mobility in soil.
Other adverse effects. Section 13: Disposal considerations. Waste treatment methods. Section
14: Transport information. DOT (US) IMDG. IATA. Section 15: Regulatory information. SARA
302 Components. SARA 313 Components. SARA 311/312 Hazards. Massachusetts Right To
Know Components. Pennsylvania Right To Know Components. New Jersey Right To Know
Components. California Prop. 65 Components. Section 16: Other information. Full text of H-
Statements referred to under sections 2 and 3. HMIS Rating. Health hazard: Flammaubility:
Physical Hazard. NFPA Rating. Health hazard: Fire Hazard: Reactivity Hazard: Further
information. Copyright 2020 Ambeed Inc. License granted to make unlimited paper copies for
internal use only. The above information is believed to be correct but does not purport to be all
inclusive and shall be used only as a guide. The information in this document is based on the
present state of our knowledge and is applicable to the product with regard to appropriate
safety precautions. It does not represent any guarantee of the properties of the product.
Ambeed Inc. shall not be held liable for any damage resulting from handling or from contact
with the above product. See reverse side of invoice or packing slip for additional terms and
conditions of sale. --INVALID-LINK-- Safety Data Sheet - Thermo Fisher Scientific Personal
protective equipment. Eye/face protection. Skin and body protection. Respiratory protection.
Hygiene measures. Section 9: Physical and chemical properties. Physical State. Appearance.
Odor. Odor Threshold. pH. Melting Point/Range. Boiling Point/Range. Flash Point. Evaporation
Rate. Flammability (solid,gas) Flammability or explosive limits. Upper. Lower. Vapor Pressure.
Vapor Density. Specific Gravity. Solubility. Partition coefficient; n-octanol/water. Autoignition
Temperature. Decomposition Temperature. Viscosity. Molecular Formula. Molecular Weight.
Section 10: Stability and reactivity. Reactivity. Stability. Possibility of hazardous reactions.
Conditions to avoid. Incompatible materials. Hazardous decomposition products. Section 11:
Toxicological information. Acute Toxicity. Product Information. Component Information.
Toxicologically Synergistic. Products. Delayed and immediate effects as well as chronic effects
from short and long-term exposure. Irritation. Sensitization. Carcinogenicity. The table below
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indicates whether each agency has listed any ingredient as a carcinogen. Mutagenic Effects.
Reproductive Effects. Developmental Effects. Teratogenicity. STOT - single exposure. STOT -
repeated exposure. Aspiration hazard. Symptoms / effects,both acute and delayed. Endocrine
Disruptor Information. Other Adverse Effects. Section 12: Ecological information. Ecotoxicity.
Persistence and degradability. Bioaccumulation/ Accumulation. Mobility. Section 13: Disposal
considerations. Waste Disposal Methods. Section 14: Transport information. DOT. TDG. IATA.
IMDG/IMO. Section 15: Regulatory information. United States of America Inventory. All of the
components in the product are on the following Inventory lists: Legend:. TSCA - Toxic
Substances Control Act, (49 CFR Part 711). EINECS/ELINCS - European Inventory of Existing
Commercial Chemical Substances/European List of Notified Chemical Substances. DSL/NDSL
- Canadian Domestic Substances List/Non-Domestic Substances List. PICCS - Philippines
Inventory of Chemicals and Chemical Substances. ENCS - Japanese Existing and New
Chemical Substances. IECSC - Chinese Inventory of Existing Chemical Substances. AICS -
Australian Inventory of Chemical Substances. KECL - Korean Existing and Evaluated Chemical
Substances. US Federal Regulations. SARA 313. SARA 311/312 Hazard Categories. See
section 2 for more information. CWA (Clean Water Act) Clean Air Act. OSHA - Occupational
Safety and. Health Administration. CERCLA. California Proposition 65. This product does not
contain any Proposition 65 chemicals. U.S. State Right-to-Know. Regulations. U.S. Department
of Transportation. Reportable Quantity (RQ): DOT Marine Pollutant. DOT Severe Marine
Pollutant. U.S. Department of Homeland. Security. Other International Regulations. Mexico -
Grade. No information available. Authorisation/Restrictions according to EU REACH. Safety,
health and environmental regulations/legislation specific for the substance or mixture. The
product is classified and labelled according to EC directives or corresponding national laws.
The product is classified and labelled in accordance with Directive 1999/45/EC. International
Inventories. All of the components in the product are on the following Inventory lists: Legend.:.
Section 16: Other information. Prepared By. Creation Date. Revision Date. Print Date. Revision
Summary. Disclaimer. The information provided in this Safety Data Sheet is correct to the best
of our knowledge, information and belief at the date of its publication. The information given is
designed only as a guidance for safe handling, use, processing, storage, transportation,
disposal and release and is not to be considered a warranty or quality specification. The
information relates only to the specific material designated and may not be valid for such
material used in combination with any other materials or in any process, unless specified in the
text. --INVALID-LINK-- Essential Safety and Handling Guide for Diphenyl Adipate
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This guide provides crucial safety and logistical information for laboratory professionals
handling Diphenyl adipate. It outlines the necessary personal protective equipment (PPE),
operational procedures for routine handling and emergencies, and proper disposal methods to
ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is paramount to minimize exposure and ensure safety. The
following table summarizes the recommended PPE for handling Diphenyl adipate based on
routine laboratory operations.

Body Part PPE Item Specification
Safety glasses with side- ]

Eyes/Face ) Conforming to EN166
shields

Hands Protective gloves Nitrile rubber

Glove Thickness 0.35 mm

Breakthrough Time > 480 minutes

Body Laboratory coat Standard
NIOSH/MSHA or European Use in case of insufficient

Respiratory Standard EN 149 approved ventilation or if exposure limits
respirator are exceeded

Operational Plans

Adherence to structured operational plans is critical for both routine and emergency situations
involving Diphenyl adipate.

1. Routine Handling of Diphenyl Adipate

This protocol is designed for the safe execution of standard laboratory procedures involving
Diphenyl adipate.

e Preparation:
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o Ensure the work area is well-ventilated.
o Confirm that an eyewash station and safety shower are readily accessible.

o Don the appropriate PPE as specified in the table above.

e Handling:

[¢]

Avoid contact with eyes, skin, and clothing.

[¢]

Wash hands thoroughly after handling.

[e]

Keep the container tightly closed when not in use.

o

Avoid ingestion and inhalation.
e Post-Handling:
o Remove contaminated clothing and wash it before reuse.

o Store Diphenyl adipate in a cool, dry, well-ventilated area away from incompatible
substances.

2. Spill and Emergency Response Plan

Immediate and correct response to a spill or emergency can significantly mitigate potential
hazards.

e Immediate Actions:
o Evacuate the immediate area of the spill.
o If there is an inhalation risk, hold your breath and move to a well-ventilated area.

o If skin or eye contact occurs, flush the affected area with copious amounts of water for at
least 15 minutes. Remove contaminated clothing while flushing.

o Spill Cleanup:
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o For small spills, absorb the material with an inert, non-combustible absorbent (e.g., sand,
earth, vermiculite).

o Collect the absorbed material into a suitable container for disposal.

o For large spills, dike the area to prevent spreading and contact the appropriate
environmental health and safety personnel.

e Post-Emergency:
o Decontaminate the spill area thoroughly.
o Report the incident to the laboratory supervisor.
o Seek medical attention if any symptoms of exposure occur.
3. Disposal Plan for Contaminated PPE
Proper disposal of contaminated PPE is essential to prevent secondary contamination.

e Glove Removal:

[¢]

Grasp the outside of one glove at the wrist.

[¢]

Peel it off, turning it inside out.

[e]

Hold the removed glove in the gloved hand.

o

Slide the fingers of the ungloved hand under the remaining glove at the wrist.

[¢]

Peel it off over the first glove, containing the first glove inside the second.
e Disposal:

o Dispose of contaminated gloves and other disposable PPE in a designated hazardous
waste container.

o Follow all local, state, and federal regulations for hazardous waste disposal. Chemical
waste generators must determine whether a discarded chemical is classified as a
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hazardous waste.

Process Flow for PPE Selection and Disposal

The following diagram illustrates the decision-making process for the selection and disposal of
PPE when handling Diphenyl adipate.
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Start: Handling
Diphenyl Adipate

:

Routine SpillEmergency

Select Routine PPE:
- Safety Glasses (EN166)
- Nitrile Gloves (>0.35mm, >480min)
- Lab Coat

Select Emergency PPE:
- Add Respirator
- Chemical Resistant Apron/Suit

Perform Task

Dispose of Contaminated PPE Remove and Store
in Hazardous Waste Reusable PPE

Click to download full resolution via product page

Caption: PPE Selection and Disposal Workflow for Diphenyl Adipate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling Diphenyl
adipate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582185#personal-protective-equipment-for-
handling-diphenyl-adipate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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